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Compound of Interest

Compound Name: BLU2864

Cat. No.: B10857124 Get Quote

Application Notes and Protocols for BLU-2864
For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide detailed information and protocols for the use of BLU-2864, a

potent and highly selective ATP-competitive inhibitor of Protein Kinase A catalytic subunit alpha

(PRKACA). This document includes data on its solubility, protocols for the preparation of stock

and working solutions, and an overview of its mechanism of action within the PKA signaling

pathway. The provided information is intended to guide researchers in designing and executing

experiments involving BLU-2864.

Chemical Information and Solubility
BLU-2864 is a small molecule inhibitor with significant research potential in areas such as

cancer and polycystic kidney disease.[1] Proper handling and solubilization are critical for

obtaining reliable and reproducible experimental results.

Table 1: BLU-2864 Solubility Data
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Solvent Concentration Comments

DMSO 100 mg/mL (221.03 mM)

Requires sonication for

complete dissolution. Use of

fresh, anhydrous DMSO is

recommended as hygroscopic

DMSO can negatively impact

solubility.[1]

Aqueous Buffers (Water, PBS) Insoluble or Sparingly Soluble

Direct dissolution in aqueous

buffers is not recommended

due to poor solubility.

In Vivo Formulation 2.5 mg/mL

A clear solution can be

achieved in a vehicle of 10%

DMSO, 40% PEG300, 5%

Tween-80, and 45% Saline.[1]

Mechanism of Action and Signaling Pathway
BLU-2864 is a highly selective and potent inhibitor of the alpha catalytic subunit of cAMP-

dependent protein kinase (PKA), also known as PRKACA, with an IC50 of 0.3 nM.[1] It

functions as an ATP-competitive inhibitor. The PKA signaling pathway is a crucial regulator of

numerous cellular processes. Its activation is initiated by the binding of cyclic adenosine

monophosphate (cAMP) to the regulatory subunits of the PKA holoenzyme, leading to the

release and activation of the catalytic subunits. These catalytic subunits then phosphorylate a

multitude of downstream substrate proteins on serine and threonine residues, including the

transcription factor cAMP response element-binding protein (CREB) and Vasodilator-

Stimulated Phosphoprotein (VASP). By inhibiting PRKACA, BLU-2864 effectively blocks these

downstream phosphorylation events.
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Figure 1: PKA Signaling Pathway and BLU-2864 Inhibition.
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Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of BLU-2864 in DMSO.

Materials:

BLU-2864 powder (Molecular Weight: 452.44 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Procedure:

Calculate the required mass of BLU-2864:

For 1 mL of a 10 mM stock solution, the required mass is:

Mass (mg) = 10 mmol/L * 0.001 L * 452.44 g/mol * 1000 mg/g = 4.5244 mg

Weighing:

Carefully weigh out the calculated amount of BLU-2864 powder using an analytical

balance and place it into a sterile microcentrifuge tube.

Solubilization:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

BLU-2864 powder.

Vortex the tube vigorously for 1-2 minutes to facilitate dissolution.
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If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

[1] Visually inspect the solution to ensure there are no visible particles.

Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Preparation of Working Solutions for In Vitro Cell-Based
Assays
This protocol outlines the dilution of the DMSO stock solution into an aqueous medium (e.g.,

cell culture medium or PBS) for use in cell-based assays.

Important Considerations:

BLU-2864 has poor aqueous solubility. Direct dilution of the DMSO stock into aqueous

buffers may lead to precipitation.

The final concentration of DMSO in the cell culture medium should be kept low (typically ≤

0.5%) to avoid solvent-induced cytotoxicity.

Procedure:

Serial Dilution (Recommended):

To minimize precipitation, it is recommended to perform a serial dilution.

First, dilute the 10 mM DMSO stock solution to an intermediate concentration (e.g., 1 mM

or 100 µM) in DMSO.

Then, dilute this intermediate stock into the final aqueous medium to achieve the desired

working concentration.

Direct Dilution (for low concentrations):
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For very low final concentrations, a direct dilution may be possible.

Add the required small volume of the 10 mM DMSO stock solution to a larger volume of

pre-warmed cell culture medium and mix immediately and thoroughly.

Example Dilution (to achieve a 10 µM final concentration):

Add 1 µL of the 10 mM DMSO stock solution to 999 µL of cell culture medium. This results

in a final DMSO concentration of 0.1%.

Control:

Always include a vehicle control in your experiments, which consists of the same final

concentration of DMSO in the cell culture medium without the compound.
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Figure 2: General Workflow for an In Vitro Kinase Inhibition Assay.
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Concluding Remarks
BLU-2864 is a valuable research tool for investigating the PKA signaling pathway. Adherence to

the solubility and solution preparation guidelines outlined in these notes is essential for the

successful application of this compound in experimental settings. Researchers should always

perform appropriate vehicle controls and be mindful of the potential for compound precipitation

when preparing aqueous working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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